Cas no 1147692-43-0 (N-(4-bromo-2-methylphenyl)-2-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]formamido}acetamide)

• Product Name: N-(4-bromo-2-methylphenyl)-2-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]formamido}acetamide
• CAS No: 1147692-43-0
• MF: C₁₆H₁₇BrN₄O₂S
• MW: 409.300781011581
• CID: 5681842
• PubChem ID: 40169694
• Update Time: 2025-05-24

N-(4-bromo-2-methylphenyl)-2-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]formamido}acetamide Chemical and Physical Properties

Names and Identifiers

• Z423182442
• 1147692-43-0
• AKOS034309891
• N-(4-bromo-2-methylphenyl)-2-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]formamido}acetamide
• EN300-26599883

• Inchi： 1S/C16H17BrN4O2S/c1-9-6-11(17)4-5-12(9)20-14(22)8-18-15(23)13-7-10(2)19-16(21-13)24-3/h4-7H,8H2,1-3H3,(H,18,23)(H,20,22)
• InChI Key： KWFKRPQKISSNEW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)NC(CNC(C1C=C(C)N=C(N=1)SC)=O)=O

Computed Properties

• Exact Mass: 408.02556g/mol
• Monoisotopic Mass: 408.02556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Additional information on N-(4-bromo-2-methylphenyl)-2-{[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]formamido}acetamide

N-(4-Bromo-2-Methylphenyl)-2-{[6-Methyl-2-(Methylsulfanyl)Pyrimidin-4-Yl]Formamido}Acetamide: A Comprehensive Overview

N-(4-Bromo-2-Methylphenyl)-2-{[6-Methyl-2-(Methylsulfanyl)Pyrimidin-4-Yl]Formamido}Acetamide is a complex organic compound with the CAS number 1147692-43-0. This compound belongs to the class of acetamides and features a unique combination of functional groups, including a bromophenyl group, a methylsulfanyl group, and a pyrimidine ring. The molecule's structure is characterized by its aromaticity, which is derived from the phenyl and pyrimidine moieties, making it a potential candidate for various applications in drug discovery and materials science.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensation reactions, and possibly Suzuki coupling or other cross-coupling methods to introduce the bromine and methyl groups at specific positions. The presence of the methylsulfanyl group suggests that this compound may exhibit sulfur-based reactivity, which could be advantageous in certain catalytic processes or as a precursor for bioactive molecules.

Recent studies have highlighted the importance of heterocyclic compounds like pyrimidines in medicinal chemistry due to their ability to interact with biological targets such as kinases, proteases, and nucleic acids. The methylsulfanyl group in this compound could enhance its stability or solubility, making it more amenable for pharmacological testing. Additionally, the bromophenyl substituent may contribute to the molecule's electronic properties, potentially influencing its binding affinity to specific receptors.

In terms of applications, this compound could serve as a lead molecule in drug development programs targeting various diseases. For instance, its structural features suggest potential anti-inflammatory, antiviral, or anticancer activities. Researchers have recently explored similar compounds for their ability to inhibit enzyme activity or modulate gene expression, which aligns with the functional groups present in this molecule.

From a synthetic chemistry perspective, the synthesis of this compound represents a significant achievement due to the complexity of its structure. The precise placement of substituents on both the phenyl and pyrimidine rings requires meticulous control over reaction conditions and intermediates. This level of control is essential for ensuring high yields and purity in the final product.

The integration of multiple functional groups in this compound also makes it an interesting candidate for click chemistry applications. Click chemistry relies on efficient and selective reactions to assemble complex molecules from simpler building blocks. The presence of both aromatic and heterocyclic components in this molecule could facilitate such reactions, enabling researchers to explore new pathways for drug design.

In conclusion, N-(4-Bromo-2-Methylphenyl)-2-{[6-Methyl-2-(Methylsulfanyl)Pyrimidin-4-Yl]Formamido}Acetamide is a multifaceted compound with promising potential in various fields of chemistry and biology. Its unique structure and functional groups make it an attractive target for further research and development.